Cas no 39181-52-7 (5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine
• CAS No: 39181-52-7
• MF: C₉H₇Cl₂N₃S
• MW: 260.142977952957
• CID: 868798
• Update Time: 2026-04-29

5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine
• 5-(2,4-Dichloro-benzyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• 5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazol-2-amine
• 2-Amino-5-(2,4-dichlorbenzyl)-thiadiazol
• 5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazole-2-ylamine
• AC1LDWVN
• CBMicro_017191
• Oprea1_180623
• Oprea1_537629
• SureCN3731624

• Inchi： InChI=1S/C9H7Cl2N3S/c10-6-2-1-5(7(11)4-6)3-8-13-14-9(12)15-8/h1-2,4H,3H2,(H2,12,14)
• InChI Key： VWFJPGHKRXMPGJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1CC2=NNC(=N)S2)Cl)Cl

Computed Properties

• Exact Mass: 258.97400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 80.04000
• LogP: 3.59910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine

5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine: An Overview of a Promising Compound (CAS No. 39181-52-7)

5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine (CAS No. 39181-52-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in various therapeutic areas. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The structure of 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine is characterized by a thiadiazole ring linked to a dichlorobenzyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and development, particularly in the context of their ability to modulate key biological targets.

In terms of its chemical properties, 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine is a white crystalline solid with a molecular weight of 289.76 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and in vitro studies. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions.

The biological activity of 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine has been the subject of numerous research investigations. One of the most notable findings is its potent antimicrobial activity against a wide range of bacterial strains. Studies have shown that this compound exhibits significant inhibitory effects on both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine has also demonstrated antifungal activity against several clinically relevant fungal species. This broad-spectrum activity suggests that the compound could be useful in treating fungal infections that are resistant to conventional antifungal agents. The antifungal mechanism is thought to involve the inhibition of fungal cell wall synthesis and the disruption of membrane integrity.

In addition to its antimicrobial and antifungal activities, recent research has explored the potential anticancer properties of 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic profile of 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine has also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound has favorable absorption properties when administered orally or intravenously. It exhibits good bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

In conclusion, 5-(2,4-Dichlorobenzyl)-1,3,4-thiadiazol-2-amine (CAS No. 39181-52-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.